1-(2,4-dichlorobenzyl)-N-ethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-N-ethyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C15H14Cl2N2O2/c1-2-18-15(21)11-4-6-14(20)19(9-11)8-10-3-5-12(16)7-13(10)17/h3-7,9H,2,8H2,1H3,(H,18,21)
• InChI Key: BESONXPVUJBJPG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CN(C(=O)C=C1)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• DSSTOX Substance ID: DTXSID401137826
• Molecular Weight: 325.2 g/mol
• Solubility: 39 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 242797-35-9

Description

1-(2,4-dichlorobenzyl)-N-ethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide, also known as ECD, is a synthetic compound with a wide range of applications in the field of scientific research. It is a member of the pyridinecarboxamide family, and its structure consists of a pyridine ring, two chlorine atoms, a benzyl group, and an ethyl group. ECD has been used in a variety of scientific experiments, including those related to drug development, biochemical research, and molecular biology.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in studies exploring novel synthesis methods. For instance, Buurman and Plas (1986) discussed the imination of N-methylpyridinium salts using liquid ammonia-potassium permanganate, leading to the introduction of the imino group at the carbon adjacent to the nitrogen in similar compounds (Buurman & Plas, 1986).
• Another study by Angelino et al. (2010) focused on the oxidation of 1-alkyl-3-carbamoylpyridinium chlorides, highlighting the chemical reactivity of related pyridinecarboxamides (Angelino et al., 2010).

Spectroscopic Analysis

• Fischer, Fleckenstein, and Hönes (1988) conducted a spectroscopic investigation of dihydronicotinamides, closely related to the compound , to study their conformation, absorption, and fluorescence characteristics (Fischer, Fleckenstein, & Hönes, 1988).

Potential Pharmaceutical Applications

• Kobayashi et al. (2009) explored a synthesis method for 4-Hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide derivatives, showcasing the pharmaceutical relevance of similar compounds (Kobayashi et al., 2009).
• A study by El-Sehrawi et al. (2015) synthesized and evaluated novel derivatives of 6-oxo-pyridine-3-carboxamide for antimicrobial and antifungal properties, indicating potential medicinal applications for similar compounds (El-Sehrawi et al., 2015).

Crystallographic Studies

• Kubicki, Bassyouni, and Codding (2000) analyzed the crystal structures of anticonvulsant enaminones, which share structural similarities with the compound, to understand their hydrogen bonding patterns (Kubicki, Bassyouni, & Codding, 2000).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure and the conditions under which it is handled. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound would depend on its biological activity and potential applications. If it shows promising biological activity, it might be further studied for potential therapeutic uses.

Mechanism of Action

Target of Action

It shares structural similarities with dichlorobenzyl alcohol , a known antiseptic with a broad spectrum of activity against bacteria and viruses associated with mouth and throat infections .

Mode of Action

Dichlorobenzyl alcohol, for instance, is thought to denature external proteins and rearrange the tertiary structure proteins

Biochemical Pathways

Based on its structural similarity to dichlorobenzyl alcohol, it may impact the pathways related to bacterial and viral infections in the mouth and throat .

Result of Action

If it functions similarly to dichlorobenzyl alcohol, it may exhibit antiseptic properties, potentially killing or inhibiting the growth of bacteria and viruses associated with mouth and throat infections .